Cas no 1496-02-2 (Benzoic acid,4-fluoro-, 2-phenylhydrazide)

Benzoic acid,4-fluoro-, 2-phenylhydrazide structure
1496-02-2 structure
Product Name:Benzoic acid,4-fluoro-, 2-phenylhydrazide
CAS No:1496-02-2
MF:C13H11FN2O
MW:230.237646341324
CID:168611
PubChem ID:15154
Update Time:2025-04-19

Benzoic acid,4-fluoro-, 2-phenylhydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-fluoro-, 2-phenylhydrazide
    • 4-Fluoro-N'-phenylbenzohydrazide
    • p-Fluorobenzoic acid 2-phenylhydrazide
    • Benzoic acid, p-fluoro-, 2-phenylhydrazide
    • BRN 0959317
    • p-Fluoro-N'-phenylbenzhydrazide
    • 1496-02-2
    • 4-Fluorobenzoic acid, 2-phenylhydrazide
    • PGKDUKIHKGXXIY-UHFFFAOYSA-N
    • SCHEMBL9829474
    • AKOS003791963
    • 4-Fluorobenzoic acid-N'-phenylhydrazide
    • DTXSID80164351
    • Inchi: 1S/C13H11FN2O/c14-11-8-6-10(7-9-11)13(17)16-15-12-4-2-1-3-5-12/h1-9,15H,(H,16,17)
    • InChI Key: PGKDUKIHKGXXIY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(NNC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.08563
  • Monoisotopic Mass: 230.085541
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.269
  • Boiling Point: 325.2°C at 760 mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.628
  • PSA: 41.13
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